Cas no 646071-09-2 (Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-)
646071-09-2 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-
CAS No:646071-09-2
MF:C20H23N5O2
MW:365.428923845291
CID:421094
Update Time:2023-11-19
Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione,1-cyclooctyl-6-methyl-3-phenyl-
- 1-Cyclooctyl-6-methyl-3-phenylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
- CID 135397085
- Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-
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- Inchi: 1S/C20H23N5O2/c1-24-19(26)16-18(22-20(24)27)25(15-12-8-3-2-4-9-13-15)23-17(21-16)14-10-6-5-7-11-14/h5-7,10-11,15H,2-4,8-9,12-13H2,1H3
- InChI Key: LGORXZIGZXHBAB-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N1C)=O)N(C1CCCCCCC1)N=C(C1C=CC=CC=1)N=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 697
- Topological Polar Surface Area: 77.7
Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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